Cas no 1788873-50-6 ((2,2-difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanamine)

• Product Name: (2,2-difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanamine
• CAS No: 1788873-50-6
• MF: C₈H₁₄F₂N₂
• MW: 176.206968784332
• CID: 4616602
• PubChem ID: 118109084
• Update Time: 2024-11-04

(2,2-difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2,2-difluorotetrahydro-1H-pyrrolizin-7a(5H)-yl)methanamine
• (2,2-Difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanamine
• CS-0058113
• 1-(2,2-difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanamine
• DTXSID301201226
• PFUZGLKIGLJUNK-UHFFFAOYSA-N
• 2,2-Difluorotetrahydro-1H-pyrrolizine-7a(5H)-methanamine
• (6,6-difluoro-2,3,5,7-tetrahydro-1H-pyrrolizin-8-yl)methanamine
• SCHEMBL18596848
• SCHEMBL16757133
• 1788873-50-6
• (2,2-difluoro-hexahydro-1H-pyrrolizin-7a-yl)methanamine

• Inchi： 1S/C8H14F2N2/c9-8(10)4-7(5-11)2-1-3-12(7)6-8/h1-6,11H2
• InChI Key： PFUZGLKIGLJUNK-UHFFFAOYSA-N
• SMILES： C(C12CC(F)(F)CN1CCC2)N

Computed Properties

• Exact Mass: 176.11250478g/mol
• Monoisotopic Mass: 176.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.3Ų